Cas no 2155690-10-9 (1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol
• CAS No: 2155690-10-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5729480
• PubChem ID: 131701646
• Update Time: 2025-10-06

1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2155690-10-9
• AKOS040796225
• starbld0037224
• 1-(((2-Methoxyethyl)(methyl)amino)methyl)cyclobutan-1-ol
• 1-{[(2-methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol
• 1-[[2-methoxyethyl(methyl)amino]methyl]cyclobutan-1-ol
• F1910-7549
• Cyclobutanol, 1-[[(2-methoxyethyl)methylamino]methyl]-
• 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C9H19NO2/c1-10(6-7-12-2)8-9(11)4-3-5-9/h11H,3-8H2,1-2H3
• InChI Key： XSQSPWHHMSYKFM-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CCOC)CCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 244.1±10.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Additional information on 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol

Comprehensive Analysis of 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol (CAS No. 2155690-10-9)

1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol (CAS No. 2155690-10-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclobutane ring substituted with a hydroxyl group and an amino-methyl moiety, further modified with a methoxyethyl chain. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for cyclobutane derivatives has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how the 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol scaffold can be utilized to develop novel therapeutics. Its hydrogen-bonding capabilities and steric effects make it a promising candidate for modulating biological targets, such as enzymes and receptors. This aligns with the growing trend of small-molecule drug development, a hot topic in the pharmaceutical industry.

The compound’s CAS No. 2155690-10-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methoxyethyl side chain is of particular interest due to its potential to enhance solubility and bioavailability, critical factors in drug formulation. These attributes make it a subject of ongoing research in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a key focus area for modern pharmacologists.

From a synthetic chemistry perspective, 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol offers intriguing possibilities. Its cyclobutan-1-ol core is a valuable building block for constructing strained-ring systems, which are increasingly explored in bioorthogonal chemistry and click chemistry. These techniques are pivotal in developing targeted drug delivery systems and bioconjugation strategies, areas that have seen exponential growth due to advancements in precision medicine.

Another notable aspect of this compound is its potential role in green chemistry. The methoxyethyl group could contribute to reducing toxicity and improving biodegradability, aligning with global efforts to develop sustainable chemical processes. This resonates with the increasing consumer and regulatory focus on environmentally friendly alternatives in the chemical industry.

In summary, 1-{[(2-Methoxyethyl)(methyl)amino]methyl}cyclobutan-1-ol (CAS No. 2155690-10-9) represents a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its structural features, including the cyclobutane ring and methoxyethyl side chain, make it a valuable tool for researchers tackling challenges in medicinal chemistry and chemical synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutic and industrial solutions.